Cas no 1805099-61-9 (Methyl 3-aminomethyl-5-chloro-2-cyanophenylacetate)

• Product Name: Methyl 3-aminomethyl-5-chloro-2-cyanophenylacetate
• CAS No: 1805099-61-9
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4938853
• Update Time: 2025-10-28

Methyl 3-aminomethyl-5-chloro-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-5-chloro-2-cyanophenylacetate

• Inchi： 1S/C11H11ClN2O2/c1-16-11(15)4-7-2-9(12)3-8(5-13)10(7)6-14/h2-3H,4-5,13H2,1H3
• InChI Key： ABABMYFDBHZZBK-UHFFFAOYSA-N
• SMILES： ClC1C=C(CN)C(C#N)=C(C=1)CC(=O)OC

Computed Properties

• Exact Mass: 238.0509053 g/mol
• Monoisotopic Mass: 238.0509053 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1
• Molecular Weight: 238.67

Additional information on Methyl 3-aminomethyl-5-chloro-2-cyanophenylacetate

Methyl 3-aminomethyl-5-chloro-2-cyanophenylacetate (CAS No. 1805099-61-9): A Comprehensive Overview

Methyl 3-aminomethyl-5-chloro-2-cyanophenylacetate (CAS No. 1805099-61-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique chloro, cyano, and aminomethyl functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure offers a balance of reactivity and stability, making it valuable for designing novel bioactive molecules.

The compound's chemical properties include a molecular weight of 252.68 g/mol and a purity typically exceeding 98%. Researchers often explore its potential in drug discovery, particularly for developing enzyme inhibitors or receptor modulators. Recent trends in AI-driven molecular design have increased interest in such structurally complex intermediates, as they provide valuable building blocks for machine learning-assisted compound libraries.

In the context of green chemistry advancements, Methyl 3-aminomethyl-5-chloro-2-cyanophenylacetate has been studied for its potential in more sustainable synthetic pathways. The pharmaceutical industry particularly values its structural motifs, which frequently appear in candidates for CNS-targeting therapeutics and antimicrobial agents. Analytical techniques like HPLC and LC-MS are commonly employed to characterize this compound and monitor its stability under various conditions.

The global market for such fine chemicals has shown steady growth, driven by increasing R&D investments in precision medicine and crop protection solutions. Regulatory considerations for 1805099-61-9 focus on standard laboratory safety protocols rather than restrictive classifications, making it accessible for legitimate research purposes. Storage recommendations typically suggest protection from moisture at controlled temperatures to maintain optimal stability.

Recent patent literature reveals innovative applications of Methyl 3-aminomethyl-5-chloro-2-cyanophenylacetate in photodynamic therapy research and bioconjugation techniques. Its multifunctional structure allows for diverse chemical modifications, answering the growing demand for modular synthetic platforms in medicinal chemistry. The compound's electron-withdrawing groups contribute to interesting electronic properties that researchers are exploring for materials science applications beyond pharmaceuticals.

Quality control protocols for CAS 1805099-61-9 emphasize rigorous testing for residual solvents and byproducts, reflecting the pharmaceutical industry's stringent standards. The compound's structure-activity relationships continue to be investigated through computational chemistry methods, particularly in molecular docking studies targeting various biological pathways. These investigations align with current trends in rational drug design and fragment-based drug discovery approaches.

From a synthetic chemistry perspective, Methyl 3-aminomethyl-5-chloro-2-cyanophenylacetate offers multiple sites for selective functionalization, making it valuable for parallel synthesis strategies. Its applications extend to peptidomimetic development and scaffold hopping in medicinal chemistry programs. The compound's stability profile and derivatization potential have positioned it as a subject of interest in academic and industrial research settings worldwide.

Emerging research directions explore the compound's utility in click chemistry applications and biocompatible material development. The presence of both amino and ester functionalities in 1805099-61-9 enables diverse conjugation strategies, particularly valuable in prodrug design and targeted delivery systems. These applications respond to current market demands for more sophisticated and selective therapeutic agents.

Analytical method development for Methyl 3-aminomethyl-5-chloro-2-cyanophenylacetate continues to evolve, with recent publications describing improved chromatographic separation techniques and spectroscopic characterization methods. These advancements support quality assurance in research applications and facilitate the compound's integration into complex multi-step syntheses. The scientific community's growing understanding of its reactivity patterns contributes to more efficient synthetic routes and expanded application possibilities.

Looking forward, CAS 1805099-61-9 maintains relevance in contemporary chemical research due to its structural features that align with several drug discovery paradigms. Its balanced combination of hydrophilic and lipophilic properties makes it particularly interesting for bioavailability optimization studies. As synthetic methodologies advance and analytical capabilities improve, this compound will likely find new applications in cutting-edge research areas, from chemical biology to smart material development.